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Abstract

2-lodophenol is a versatile aromatic building block of significant interest to researchers in
synthetic chemistry and drug development. Characterized by a hydroxyl group and an iodine
atom in an ortho relationship on a benzene ring, its utility stems from the distinct and
exploitable reactivity of these functional groups. This technical guide provides an in-depth
analysis of the core stability profile and reactivity landscape of 2-iodophenol. We will explore
the factors governing its stability, including thermal and photochemical degradation pathways,
and provide field-proven protocols for its safe handling and storage. The guide then delves into
the compound's rich reactivity, with a primary focus on palladium-catalyzed cross-coupling
reactions such as the Suzuki-Miyaura and Sonogashira couplings, which are fundamental to
the synthesis of complex biaryls and heterocyclic systems like benzofurans. By explaining the
causality behind experimental choices and providing detailed, reproducible protocols, this
document serves as an essential resource for scientists aiming to effectively leverage 2-
iodophenol in their research endeavors.
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Core Physicochemical Properties and Stability
Profile

A thorough understanding of a reagent's physical properties and stability is the foundation of its
successful application in synthesis and development. 2-lodophenol is a solid at room
temperature that requires specific handling to ensure its integrity.[1][2]

Identity and Physical Properties

The fundamental properties of 2-iodophenol are summarized below. These data are critical for
reaction setup, purification, and safety considerations.

Property Value Reference(s)
CAS Number 533-58-4 [1][2]
Molecular Formula CeHsIO [1][2]
Molecular Weight 220.01 g/mol [1112]

White, cream, or yellow to

Appearance brown crystalline solid/powder.  [3][4][5]
[3B114105]

Melting Point 37-43 °C (lit.) [1][2][41[6]

Boiling Point 186-187 °C at 160 mmHg (lit)  [1][2][4]

Density ~1.947 g/mL at 25 °C (lit.) [2][4]

pKa 8.51 [11[3]

Sparingly soluble in water;
Solubility soluble in ethanol, ether, 31141171
chloroform.[3][4][7]

Intrinsic Stability: Factors Governing Degradation

While generally stable under proper storage, 2-iodophenol is susceptible to degradation from
several environmental factors.[3][4] The causality behind its instability is rooted in the inherent
properties of the phenolic hydroxyl group and the carbon-iodine bond.
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e Thermal Stability: 2-lodophenol is stable at room temperature in closed containers under
normal conditions.[8] However, at elevated temperatures, such as in a fire, thermal
decomposition can generate irritating and highly toxic gases, including carbon oxides and
hydrogen iodide.[8][9]

o Oxidative Stability: As a phenol, the compound is susceptible to oxidation. It is incompatible
with strong oxidizing agents, which can lead to decomposition.[3][4][7][10] This reactivity is a
key reason for storing it away from such substances.

o Photostability: This is a critical and nuanced aspect of 2-iodophenol's stability. The
compound is known to be light-sensitive.[3][7][11] Exposure to light, particularly UV radiation,
can induce cleavage of the relatively weak carbon-iodine bond.[11][12] The degradation
pathway is highly dependent on the pH of the medium, which dictates whether the
compound exists in its neutral (2-IPhOH) or anionic phenolate (2-IPhO~) form.

o In neutral solutions, photolysis primarily leads to the homolytic cleavage of the C-I bond.
This generates a hydroxyphenyl radical and an iodine radical, which can subsequently
form products like biphenyls in deoxygenated solutions.[12]

o In basic solutions, the anionic 2-iodophenolate undergoes more complex heterolytic
dehalogenation pathways. These can include ring contraction to form cyclopentadienic
acids or the formation of an a-ketocarbene intermediate.[12]
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Figure 1: pH-Dependent Photodegradation of 2-lodophenol

Neutral Conditions (pH < pKa) Basic Conditions (pH > pKa)
( 2-lodophenol (Neutral) ] ( 2-lodophenolate (Anionic) ]
hv hv
(Homolytic Cleavage) (Heterolytic Cleavage)
(Hydroxyphenyl Radical + lodine RadicaD (Ring Contraction / a-Ketocarbene)
; ;
Giphenyls (in deoxygenated solutiona (Cyclopentadienic Acids & Other Products)

Click to download full resolution via product page

Caption: pH-Dependent Photodegradation of 2-lodophenol.

Handling and Storage Protocol

To ensure the long-term integrity and safety of 2-iodophenol, a self-validating storage and
handling system must be implemented. This protocol is designed to mitigate the risks identified
in its stability profile.

e Procurement and Receiving: Upon receipt, inspect the container for a tight seal. Note the
date of receipt on the container.

e Storage Environment:

o Temperature: Store in a cool, dry place at ambient room temperature.[4][6]
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o Atmosphere: Keep the container tightly closed to prevent moisture ingress and potential
oxidation.[8][9]

o Light: Store in a dark place or use an amber glass bottle to protect from light.[6][13] This is
a critical step to prevent photodegradation.

o Ventilation: Ensure storage in a well-ventilated area.[3][8]

o Chemical Segregation: Store away from incompatible substances, particularly strong
oxidizing agents.[3][10]

e Handling:

o Use with adequate ventilation, such as in a chemical fume hood, to avoid inhalation of
dust or vapors.[8][9]

o Minimize dust generation during transfer.[8]
o Wash hands thoroughly after handling.[8]

o Shelf Life: While stable, it is best practice to use older stock first. Some suppliers suggest a
shelf life of approximately one year.[6] Periodic quality checks (e.g., melting point, TLC) are
recommended for long-term stored material.

The Reactivity Landscape of 2-lodophenol

The synthetic utility of 2-iodophenol is primarily derived from the reactivity of the carbon-iodine
bond, which is susceptible to a wide range of powerful bond-forming reactions, especially those
catalyzed by transition metals.

The Carbon-lodine Bond: The Epicenter of Reactivity

The C-1 bond is the weakest of the carbon-halogen bonds, making it an excellent leaving group
in catalytic cycles. This high reactivity allows reactions involving 2-iodophenol to proceed
under milder conditions compared to its bromo- or chloro-analogs. This property is the
cornerstone of its use in modern organic synthesis.
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Palladium-Catalyzed Cross-Coupling Reactions: A
Synthetic Workhorse

Palladium catalysis has revolutionized the synthesis of complex organic molecules, and 2-
iodophenol is an ideal substrate for these transformations.

The Suzuki-Miyaura reaction is a robust method for forming C(sp?)-C(sp?) bonds, enabling the

synthesis of biaryl compounds which are prevalent in pharmaceuticals.[14]

e Mechanism & Causality: The reaction involves a catalytic cycle where a Pd(0) species
undergoes oxidative addition into the C-1 bond of 2-iodophenol. This is followed by
transmetalation with a boronic acid derivative (in the presence of a base) and subsequent
reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[14][15]
The use of heterogeneous catalysts like Palladium on Carbon (Pd/C) in aqueous media
represents an environmentally conscious and practical approach, simplifying product
purification.[14][16]
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Figure 2: Simplified Catalytic Cycle of Suzuki-Miyaura Coupling
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Caption: Simplified Catalytic Cycle of Suzuki-Miyaura Coupling.
+ Experimental Protocol: Synthesis of 2-Hydroxybiphenyl[14]

o Reagents: To a reaction flask, add 2-iodophenol (1.0 mmol), phenylboronic acid (1.2
mmol), and potassium carbonate (K=2COs, 3.0 mmol).

o Catalyst & Solvent: Add 10% Palladium on Carbon (Pd/C, 0.3 mol%) and water (5 mL).
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o Reaction: Stir the mixture vigorously at room temperature for 12 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC).

o Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the
Pd/C catalyst. Wash the celite pad with ethyl acetate.

o Extraction: Acidify the aqueous filtrate with 1M HCI and extract with ethyl acetate (3 x 15
mL).

o Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SOa),
filter, and concentrate under reduced pressure. Purify the crude product by column
chromatography to yield 2-hydroxybiphenyl.

» Field Insight: While highly effective, the Suzuki coupling of 2-iodophenol can sometimes
give lower yields compared to its 3- and 4-iodo isomers.[14] This is often attributed to
potential steric hindrance from the ortho-hydroxyl group or competitive coordination of the
phenolic oxygen to the palladium center, which can influence the kinetics of the catalytic
cycle.

The Sonogashira coupling is the premier method for forming C(sp2)-C(sp) bonds between aryl
halides and terminal alkynes.[17] For 2-iodophenol, this reaction is not just a coupling method
but a powerful strategy for the synthesis of benzofurans via a tandem coupling/cyclization
sequence.[18][19]

e Mechanism & Causality: The reaction employs a dual catalytic system. A palladium catalyst
facilitates the main cross-coupling cycle (similar to Suzuki), while a copper(l) co-catalyst
activates the alkyne by forming a copper-acetylide intermediate.[17] This intermediate then
undergoes transmetalation with the Pd(ll)-aryl complex. The presence of a base is crucial for
deprotonating the terminal alkyne. The genius of using 2-iodophenol is that the resulting 2-
alkynylphenol product is perfectly primed for a subsequent intramolecular cyclization
(hydroalkoxylation) to form a five-membered benzofuran ring, often achievable in the same
pot.[18]
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Figure 3: Simplified Catalytic Cycle of Sonogashira Coupling
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Caption: Simplified Catalytic Cycle of Sonogashira Coupling.

o Experimental Protocol: Tandem Synthesis of 2-Phenylbenzofuran[7]
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o Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., Nitrogen or
Argon), dissolve 2-iodophenol (1.0 mmol) and phenylacetylene (1.1 mmol) in a suitable
solvent like triethylamine (TEA) or a mixture of DMF and a base.

o Catalysts: Add the palladium catalyst (e.g., Pd(PPhs)2Clz, 2-5 mol%) and the copper co-
catalyst (Copper(l) lodide, Cul, 3-10 mol%).

o Reaction: Heat the mixture to a temperature between 60-100 °C. The initial coupling is
typically rapid. The subsequent cyclization to the benzofuran may require extended
heating. Monitor by TLC or GC-MS.

o Workup: After cooling, dilute the reaction mixture with a solvent like ethyl acetate and
wash with saturated agueous ammonium chloride (to remove copper salts) and brine.

o Purification: Dry the organic layer over NazSOa, filter, and concentrate. Purify the crude
product via column chromatography on silica gel to obtain 2-phenylbenzofuran.

Other Notable Transformations

Beyond the two major coupling reactions, 2-iodophenol is a substrate for other advanced
synthetic methods, particularly for constructing diverse heterocyclic cores.

« Ullmann and Goldberg Couplings: These copper-catalyzed reactions are classic methods for
forming C-O and C-N bonds, respectively. They have been applied in intramolecular settings
with 2-iodophenol derivatives to synthesize important heterocycles like dibenzofurans and
3,4-dihydro-2H-1,4-benzoxazines.[20]

o Heck and Carbonylative Cyclizations: Palladium-catalyzed intramolecular Heck reactions of
O-allyl-2-iodophenols can construct dihydrobenzofuran skeletons.[21] Furthermore,
carbonylative cyclizations, where carbon monoxide is incorporated, provide access to
furanone-fused systems.[7]

Safety and Hazard Management

As a hazardous chemical, strict adherence to safety protocols is mandatory when working with
2-iodophenol.

© 2026 BenchChem. All rights reserved. 10/16 Tech Support


https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://biointerfaceresearch.com/wp-content/uploads/2024/07/BRIAC144.092.pdf
https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://pubs.acs.org/doi/10.1021/acs.orglett.5c04829
https://m.chemicalbook.com/ProductChemicalPropertiesCB4130718_EN.htm
https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Classification

Hazard Class Category Statement Reference(s)

H302, H312, H332:

Acute Toxicity (Oral, Harmful if swallowed,

. 4 : . . [2][9][22]
Dermal, Inhalation) in contact with skin, or

if inhaled.
Skin H315: Causes skin
. . 2 o [2][9][22]

Corrosion/Irritation irritation.
Serious Eye H319: Causes serious

L 2 o [2][9][22]
Damage/Eye Irritation eye irritation.
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 _ o [2][9][22]
respiratory irritation.
Exposure)

Exposure Control and Personal Protective Equipment
(PPE)

e Engineering Controls: Always handle 2-iodophenol in a well-ventilated area, preferably
inside a certified chemical fume hood.[9]

e Personal Protective Equipment:

o

Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected prior to use.[9]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[10]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter (e.g., N95).[8][10]

First Aid and Emergency Procedures
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[9]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing contaminated clothing. Consult a physician.[9][10]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical aid.
[91[10]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[9]

Conclusion: A Senior Scientist's Perspective

2-lodophenol is more than just a simple halophenol; it is a strategic linchpin for the
construction of complex molecular architectures. Its stability profile, while requiring careful
management of light and oxidizing agents, is predictable and manageable with standard
laboratory protocols. The true power of this reagent lies in the lability of its carbon-iodine bond,
which serves as a versatile handle for a suite of high-yield, palladium-catalyzed cross-coupling
reactions. For the medicinal chemist, it is a gateway to biaryl scaffolds and benzofuran cores.
For the materials scientist, it offers a route to conjugated systems. Mastering the reactivity and
handling of 2-iodophenol is a valuable skill, enabling researchers to efficiently translate simple
starting materials into high-value, functional molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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